Cas no 2137935-98-7 (3-Methyl-4-(propane-2-sulfonyl)cyclohexane-1-carboxylic acid)

• Product Name: 3-Methyl-4-(propane-2-sulfonyl)cyclohexane-1-carboxylic acid
• CAS No: 2137935-98-7
• MF: C₁₁H₂₀O₄S
• MW: 248.339102745056
• CID: 6507237
• PubChem ID: 165466900
• Update Time: 2025-07-25

3-Methyl-4-(propane-2-sulfonyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137935-98-7
• EN300-785872
• 3-methyl-4-(propane-2-sulfonyl)cyclohexane-1-carboxylic acid
• 3-Methyl-4-(propane-2-sulfonyl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C11H20O4S/c1-7(2)16(14,15)10-5-4-9(11(12)13)6-8(10)3/h7-10H,4-6H2,1-3H3,(H,12,13)
• InChI Key： HLBBLQMYAWCSQX-UHFFFAOYSA-N
• SMILES： S(C(C)C)(C1CCC(C(=O)O)CC1C)(=O)=O

Computed Properties

• Exact Mass: 248.10823029g/mol
• Monoisotopic Mass: 248.10823029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.8Ų

Additional information on 3-Methyl-4-(propane-2-sulfonyl)cyclohexane-1-carboxylic acid

Recent Advances in the Study of 3-Methyl-4-(propane-2-sulfonyl)cyclohexane-1-carboxylic acid (CAS: 2137935-98-7)

3-Methyl-4-(propane-2-sulfonyl)cyclohexane-1-carboxylic acid (CAS: 2137935-98-7) is a synthetic small molecule that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclohexane backbone with a sulfonyl and carboxylic acid functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of research has been the optimization of the synthetic route for 3-Methyl-4-(propane-2-sulfonyl)cyclohexane-1-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic method that yields higher purity and greater scalability. The researchers utilized a multi-step process involving sulfonylation of a cyclohexane derivative followed by carboxylation, achieving an overall yield of 78%. This advancement is critical for enabling further pharmacological testing and potential industrial production.

Pharmacological evaluations of 3-Methyl-4-(propane-2-sulfonyl)cyclohexane-1-carboxylic acid have revealed its potential as an anti-inflammatory agent. In vitro studies demonstrated its ability to inhibit key inflammatory markers such as TNF-α and IL-6, with IC50 values in the low micromolar range. Additionally, preliminary in vivo studies in murine models of inflammation showed significant reduction in edema and inflammatory cell infiltration, suggesting its potential for treating chronic inflammatory diseases.

Another promising application of this compound lies in its role as a modulator of enzyme activity. Recent research has identified 3-Methyl-4-(propane-2-sulfonyl)cyclohexane-1-carboxylic acid as a selective inhibitor of a specific isoform of carbonic anhydrase, an enzyme implicated in various pathological conditions including glaucoma and cancer. The compound's unique structural features allow it to bind selectively to the enzyme's active site, offering a potential avenue for targeted therapy.

Despite these promising findings, challenges remain in the development of 3-Methyl-4-(propane-2-sulfonyl)cyclohexane-1-carboxylic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Current research efforts are focused on derivatization of the core structure to improve these properties while maintaining its biological activity.

In conclusion, 3-Methyl-4-(propane-2-sulfonyl)cyclohexane-1-carboxylic acid represents an interesting chemical scaffold with multiple potential therapeutic applications. The recent advancements in its synthesis and biological evaluation provide a solid foundation for future drug discovery efforts. Continued research into its mechanism of action and optimization of its pharmacological properties will be crucial for translating these findings into clinical applications.